Cas no 1698197-48-6 (2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol
• CAS No: 1698197-48-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6279764
• PubChem ID: 106870262
• Update Time: 2025-10-30

2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol
• EN300-1967723
• 1698197-48-6

• Inchi： 1S/C10H14ClNO/c1-7-2-3-8(10(11)4-7)5-9(12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： YEGREKJWRKTDFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CC(CO)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol

Introduction to 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol (CAS No. 1698197-48-6)

2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol, identified by its Chemical Abstracts Service number (CAS No. 1698197-48-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, a hydroxyl group, and an aromatic ring system, presents intriguing possibilities for further chemical manipulation and biological evaluation.

The molecular structure of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol comprises a propanol backbone substituted with an aromatic ring at the 3-position. The presence of both a primary amine and a hydroxyl group makes this compound a versatile intermediate, suitable for various synthetic pathways. The aromatic ring is further functionalized with a chlorine atom at the 2-position and a methyl group at the 4-position, which enhances its reactivity and potential utility in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds and derivatives due to their broad spectrum of biological activities. The structural features of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol align well with this trend, as the combination of an amine and hydroxyl functionalities provides multiple sites for further derivatization. This flexibility has made it a valuable building block in the synthesis of more complex molecules.

One of the most compelling aspects of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol is its potential as a precursor for drug discovery. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution, condensation reactions, and coupling reactions, allows chemists to explore diverse pharmacophores. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors targeting specific biological pathways.

For instance, researchers have utilized derivatives of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol to develop compounds with antimicrobial and anti-inflammatory properties. The aromatic ring system serves as a scaffold that can be modified to enhance binding affinity to biological targets. Additionally, the presence of both polar functional groups (amine and hydroxyl) facilitates interactions with proteins and enzymes, making it an attractive candidate for structure-based drug design.

The synthesis of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include chlorination of an aromatic ring followed by nucleophilic substitution at the propanol backbone. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the need for harsh reagents and improving overall yields.

In terms of applications, 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol has found use not only in pharmaceutical research but also in material science. Its structural motifs are reminiscent of natural products and bioactive molecules, making it a promising candidate for further exploration in medicinal chemistry libraries. Furthermore, its ability to form stable complexes with metal ions suggests potential applications in coordination chemistry and catalysis.

The chemical properties of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol, such as solubility, stability, and reactivity, have been thoroughly investigated to optimize its use in synthetic protocols. Solubility studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol but is less soluble in non-polar solvents like hexane or toluene. This solubility profile influences its handling and formulation in various applications.

Stability considerations are also critical when working with 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol. The compound should be stored under inert conditions to prevent degradation due to moisture or air exposure. Researchers often employ protective measures such as nitrogen blanketing or storage under vacuum to maintain its integrity during long-term experiments or storage periods.

The reactivity profile of 2-amino-3-(2-chloro-4-methylphenyl)propan-1-ol has been leveraged in several innovative synthetic strategies. For example, its amine functionality can participate in Schiff base formation or condensation reactions with carbonyl compounds to yield imines or amides. Similarly, the hydroxyl group can undergo etherification or esterification reactions, expanding its synthetic utility.

In conclusion, 2-amino - 3 - ( 2 - chloro - 4 - methyl phenyl ) pro pan - 1 - ol ( CAS No . 1698197 -48 -6 ) is a multifaceted compound with significant potential in pharmaceutical research and beyond . Its unique structural features , coupled with its versatility in chemical transformations , make it an invaluable tool for chemists exploring new drug candidates . As research continues to uncover novel applications , this compound is poised to play an increasingly important role in both academic laboratories and industrial settings .